84-48-0

2-Anthraquinonesulfonic acid

In Stock

• CAS RN:
• 84-48-0

• Formula:
• C14H8O5S

• InChI:
• InChI=1S/C14H8O5S/c15-13-9-3-1-2-4-10(9)14(16)12-7-8(20(17,18)19)5-6-11(12)13/h1-7H,(H,17,18,19)

• InChIKey:
• MMNWSHJJPDXKCH-UHFFFAOYSA-N

• 2-Anthraquinonesulfonic acid, also known as 2-Anthraquinonesulfonic acid, is a useful research compound. Its molecular formula is C14H8O5S and its molecular weight is 288.28 g/mol. The purity is usually 95%.

2-(3-Bromo-4-phenylmethoxyphenyl)acetic acid

In Stock

• CAS RN:
• 5884-48-0

• Formula:
• C15H13BrO3

• InChI:
• InChI=1S/C15H13BrO3/c16-13-8-12(9-15(17)18)6-7-14(13)19-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,17,18)

• InChIKey:
• GQZFEKUVFZTZHM-UHFFFAOYSA-N

• 2-(3-Bromo-4-phenylmethoxyphenyl)acetic acid is a useful research compound. Its molecular formula is C15H13BrO3 and its molecular weight is 321.16 g/mol. The purity is usually 95%.

2,4-Dibromo-5-chlorophenol

In Stock

• CAS RN:
• 89284-48-0

• Formula:
• C6H3Br2ClO

• InChI:
• InChI=1S/C6H3Br2ClO/c7-3-1-4(8)6(10)2-5(3)9/h1-2,10H

• InChIKey:
• DDYJQUSXDYZKSC-UHFFFAOYSA-N

• 2,4-Dibromo-5-chlorophenol is a useful research compound. Its molecular formula is C6H3Br2ClO and its molecular weight is 286.35. The purity is usually 95%.

Copper neodecanoate

In Stock

• CAS RN:
• 68084-48-0

• Formula:
• C20H38CuO4

• InChI:
• InChI=1S/2C10H20O2.Cu/c2*1-10(2,3)8-6-4-5-7-9(11)12;/h2*4-8H2,1-3H3,(H,11,12);/q;;+2/p-2

• InChIKey:
• CLUOTFHJTGLPSG-UHFFFAOYSA-L

• Copper neodecanoate is a useful research compound. Its molecular formula is C20H38CuO4 and its molecular weight is 406.1 g/mol. The purity is usually 95%.

2-Benzyl-2-methyl-3-butenitrile

• CAS RN:
• 97384-48-0

• Formula:
• C12H13N

• InChI:
• InChI=1S/C12H13N/c1-3-12(2,10-13)9-11-7-5-4-6-8-11/h3-8H,1,9H2,2H3

• InChIKey:
• UKLOORXNVRHFRM-UHFFFAOYSA-N

• 2-Benzyl-2-methyl-3-butenitrile is a useful research compound. Its molecular formula is C12H13N and its molecular weight is 171.24 g/mol. The purity is usually 95%.

Magnesium;cyclobutane;bromide

In Stock

• CAS RN:
• 13384-48-0

• Formula:
• C4H7BrMg

• InChI:
• InChI=1S/C4H7.BrH.Mg/c1-2-4-3-1;;/h1H,2-4H2;1H;/q-1;;+2/p-1

• InChIKey:
• QRUDPBHCPMSJFN-UHFFFAOYSA-M

• Magnesium;cyclobutane;bromide is a useful research compound. Its molecular formula is C4H7BrMg and its molecular weight is 159.31 g/mol. The purity is usually 95%.

3-benzyl-9-(4-methoxyphenyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 848684-48-0

• Formula:
• C23H23N5O3

• InChI:
• InChI=1S/C23H23N5O3/c1-25-20-19(21(29)28(23(25)30)15-16-7-4-3-5-8-16)27-14-6-13-26(22(27)24-20)17-9-11-18(31-2)12-10-17/h3-5,7-12H,6,13-15H2,1-2H3

• InChIKey:
• VBFACQAYOBUFDT-UHFFFAOYSA-N

• 3-benzyl-9-(4-methoxyphenyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H23N5O3 and its molecular weight is 417.469. The purity is usually 95%.

6-fluoro-N-(4-methylbenzyl)-3-tosylquinolin-4-amine

In Stock

• CAS RN:
• 893784-48-0

• Formula:
• C24H21FN2O2S

• InChI:
• InChI=1S/C24H21FN2O2S/c1-16-3-7-18(8-4-16)14-27-24-21-13-19(25)9-12-22(21)26-15-23(24)30(28,29)20-10-5-17(2)6-11-20/h3-13,15H,14H2,1-2H3,(H,26,27)

• InChIKey:
• CHFSDXMGQOYMGW-UHFFFAOYSA-N

• 6-fluoro-N-(4-methylbenzyl)-3-tosylquinolin-4-amine is a useful research compound. Its molecular formula is C24H21FN2O2S and its molecular weight is 420.5. The purity is usually 95%.

(3-Bromo-4-fluorophenyl)(cyclopropyl)methanol

In Stock

• CAS RN:
• 929884-48-0

• Formula:
• C10H10BrFO

• InChI:
• InChI=1S/C10H10BrFO/c11-8-5-7(3-4-9(8)12)10(13)6-1-2-6/h3-6,10,13H,1-2H2

• InChIKey:
• WLWMXVFJBXCWCQ-UHFFFAOYSA-N

• (3-Bromo-4-fluorophenyl)(cyclopropyl)methanol is a useful research compound. Its molecular formula is C10H10BrFO and its molecular weight is 245.091. The purity is usually 95%.

(2,6-Dimethylphenyl)(oxazol-2-yl)methanone

In Stock

• CAS RN:
• 898784-48-0

• Formula:
• C12H11NO2

• InChI:
• InChI=1S/C12H11NO2/c1-8-4-3-5-9(2)10(8)11(14)12-13-6-7-15-12/h3-7H,1-2H3

• InChIKey:
• CDGQRIPJZWFCKO-UHFFFAOYSA-N

• (2,6-Dimethylphenyl)(oxazol-2-yl)methanone is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.

Avanafil dibesylate

• CAS RN:
• 330784-48-0

• Formula:
• C35H38ClN7O9S2

• InChI:
• InChI=1S/C23H26ClN7O3.2C6H6O3S/c1-34-19-6-5-15(10-18(19)24)11-27-21-17(22(33)28-13-20-25-7-3-8-26-20)12-29-23(30-21)31-9-2-4-16(31)14-32;2*7-10(8,9)6-4-2-1-3-5-6/h3,5-8,10,12,16,32H,2,4,9,11,13-14H2,1H3,(H,28,33)(H,27,29,30);2*1-5H,(H,7,8,9)/t16-;;/m0../s1

• InChIKey:
• DTNQLMYRSLBWLF-SQKCAUCHSA-N

• Avanafil dibesylate is a PDE5 inhibitor.

N-Docosanoyl Taurine

In Stock

• CAS RN:
• 783284-48-0

• Formula:
• C24H49NO4S

• InChI:
• InChI=1S/C24H49NO4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(26)25-22-23-30(27,28)29/h2-23H2,1H3,(H,25,26)(H,27,28,29)

• InChIKey:
• SAIMYQVCHHQQMU-UHFFFAOYSA-N

• Several different arachidonoyl amino acid conjugates, including N-arachidonoyl dopamine and N-arachidonoyl-L-serine, have been isolated and characterized from bovine brain. N-Docosanoyl taurine is one of several novel taurine-conjugated fatty acids discovered during mass spectrometry lipidomic analysis of brain and spinal cord from wild-type and fatty acid amide hydrolase (FAAH) knockout mice. The levels of N-docosanoyl taurine were elevated ~12 fold in FAAH-/- mice compared to wild-type mice, indicating that FAAH utilizes N-docosanoyl taurine as a substrate. However, in vitro experiments with purified FAAH indicate that related N-fatty acyl taurines and ethanolamines of similar chain length are hydrolyzed 2,000-50,000 times more slowly by FAAH compared to oleoyl ethanolamide. N-acyl taurines bearing polyunsaturated acyl chains can activate members of the transient receptor p...

6-(trifluoromethoxy)spiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride salt

In Stock

• CAS RN:
• 1823184-48-0

• Formula:
• C13H14ClF3N2O3

• InChI:
• InChI=1S/C13H13F3N2O3.ClH/c14-13(15,16)20-8-1-2-10-9(7-8)11(19)18-12(21-10)3-5-17-6-4-12;/h1-2,7,17H,3-6H2,(H,18,19);1H

• InChIKey:
• IQANNYDQQUHSPJ-UHFFFAOYSA-N

• 6-(trifluoromethoxy)spiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride salt is a useful research compound. Its molecular formula is C13H14ClF3N2O3 and its molecular weight is 338.71 g/mol. The purity is usually 95%.

7,7-Difluoro-5-azaspiro[2.4]heptane

In Stock

• CAS RN:
• 1823384-48-0

• Formula:
• C6H9F2N

• InChI:
• InChI=1S/C6H9F2N/c7-6(8)4-9-3-5(6)1-2-5/h9H,1-4H2

• InChIKey:
• BLSBQDQZUXWLIO-UHFFFAOYSA-N

• 7,7-Difluoro-5-azaspiro[2.4]heptane is a useful research compound. Its molecular formula is C6H9F2N and its molecular weight is 133.14 g/mol. The purity is usually 95%.

[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-(4-methylthiophen-2-yl)methanone

Usually In Stock

• CAS RN:
• 2379984-48-0

• Formula:
• C19H19N3OS

• InChI:
• InChI=1S/C19H19N3OS/c1-12-8-17(24-11-12)19(23)21-9-14(10-21)22-16-5-3-2-4-15(16)20-18(22)13-6-7-13/h2-5,8,11,13-14H,6-7,9-10H2,1H3

• InChIKey:
• MVDIKFYRFXILSL-UHFFFAOYSA-N

• [3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-(4-methylthiophen-2-yl)methanone is a useful research compound. Its molecular formula is C19H19N3OS and its molecular weight is 337.44. The purity is usually 95%.

4-(N-BOC-Amino)-1-isobutylpiperidine

In Stock

• CAS RN:
• 1284584-48-0

• Formula:
• C14H28N2O2

• InChI:
• InChI=1S/C14H28N2O2/c1-11(2)10-16-8-6-12(7-9-16)15-13(17)18-14(3,4)5/h11-12H,6-10H2,1-5H3,(H,15,17)

• InChIKey:
• OVUVANOLOWCXBN-UHFFFAOYSA-N

• 4-(N-BOC-Amino)-1-isobutylpiperidine is a useful research compound. Its molecular formula is C14H28N2O2 and its molecular weight is 256.39. The purity is usually 95%.

Rac-(1S,2R,3S,4R)-3-[(tert-butoxycarbonyl)amino]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

In Stock

• CAS RN:
• 1242184-48-0

• Formula:
• C13H19NO4

• InChI:
• InChI=1S/C13H19NO4/c1-13(2,3)18-12(17)14-10-8-5-4-7(6-8)9(10)11(15)16/h4-5,7-10H,6H2,1-3H3,(H,14,17)(H,15,16)/t7-,8+,9-,10+/m0/s1

• InChIKey:
• ZPMJBHUNSHDFPT-QCLAVDOMSA-N

• Rac-(1S,2R,3S,4R)-3-[(tert-butoxycarbonyl)amino]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, also known as Rac-(1S,2R,3S,4R)-3-[(tert-butoxycarbonyl)amino]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, is a useful research compound. Its molecular formula is C13H19NO4 and its molecular weight is 253.298. The purity is usually 95%.